Cas no 1467835-86-4 (1-(1H-imidazol-5-yl)cyclopentan-1-amine)

• Product Name: 1-(1H-imidazol-5-yl)cyclopentan-1-amine
• CAS No: 1467835-86-4
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6400553
• PubChem ID: 82417267
• Update Time: 2025-06-13

1-(1H-imidazol-5-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-5-yl)cyclopentan-1-amine
• EN300-1818206
• 1467835-86-4

• Inchi： 1S/C8H13N3/c9-8(3-1-2-4-8)7-5-10-6-11-7/h5-6H,1-4,9H2,(H,10,11)
• InChI Key： AMQVMCUOQIVJLN-UHFFFAOYSA-N
• SMILES： NC1(C2=CN=CN2)CCCC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1H-imidazol-5-yl)cyclopentan-1-amine

Introduction to 1-(1H-imidazol-5-yl)cyclopentan-1-amine (CAS No. 1467835-86-4)

1-(1H-imidazol-5-yl)cyclopentan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a cyclopentanamine moiety with a 1H-imidazole ring. This heterocyclic structure has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound, identified by its Chemical Abstracts Service (CAS) number 1467835-86-4, represents a promising scaffold for developing novel therapeutic agents. Its molecular architecture suggests interactions with biological targets that could be exploited for therapeutic benefits, making it a subject of intense interest among researchers.

The structural composition of 1-(1H-imidazol-5-yl)cyclopentan-1-amine includes a cyclopentane ring substituted with an amine group at the 1-position and an imidazole ring linked at the 5-position. This arrangement provides a versatile platform for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. The presence of both nitrogen-rich heterocycles—cyclopentanamine and imidazole—enhances the compound's potential to interact with biological systems, particularly enzymes and receptors involved in various disease pathways.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in addressing complex diseases. The imidazole moiety, known for its role in various biological processes, has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. When incorporated into a cyclopentanamine backbone, as seen in 1-(1H-imidazol-5-yl)cyclopentan-1-amine, the compound gains additional potential therapeutic applications. This structural motif has been explored in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

The cyclopentanamine part of the molecule contributes to its solubility and bioavailability, making it an attractive candidate for oral administration. Additionally, the rigid cyclopentane ring can stabilize the conformation of the molecule, improving its binding affinity to target proteins. Such structural features are often exploited in drug design to enhance efficacy and reduce off-target effects. The combination of these elements in 1-(1H-imidazol-5-yl)cyclopentan-1-amine suggests a broad spectrum of potential applications, particularly in oncology and immunology.

In recent years, computational modeling and high-throughput screening have accelerated the discovery of novel drug candidates. The structural features of 1-(1H-imidazol-5-yl)cyclopentan-1-amine have been leveraged in virtual screening campaigns to identify compounds that modulate key biological pathways. For instance, studies have demonstrated its potential as an inhibitor of certain protein kinases implicated in tumor growth and progression. The imidazole ring's ability to act as a hydrogen bond acceptor and donor makes it particularly effective in disrupting protein-protein interactions that are critical for disease mechanisms.

Furthermore, the imidazole-cyclopentanamine scaffold has been investigated for its role in modulating immune responses. Imidazole derivatives are known to interact with immune receptors such as P2X receptors, which play a role in inflammation and pain signaling. By targeting these receptors, compounds like 1-(1H-imidazol-5-yl)cyclopentan-1-amine could offer novel therapeutic strategies for autoimmune diseases and chronic inflammatory conditions. Preclinical studies have shown promising results in models of rheumatoid arthritis and inflammatory bowel disease, where such compounds exhibit potent anti-inflammatory effects.

The synthesis of 1-(1H-imidazol-5-yl)cyclopentan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopentane ring via cyclization reactions and subsequent functionalization with an amine group. The introduction of the imidazole ring is typically achieved through condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound further in preclinical and clinical studies.

The pharmacokinetic properties of 1-(1H-imidazol-5-yl)cyclopentan-1-amine are also critical considerations in drug development. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in vitro and ex vivo. Its moderate lipophilicity ensures good membrane permeability, while its polar amine group enhances solubility in aqueous environments. These characteristics make it suitable for various routes of administration, including oral and intravenous delivery.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(1H-imidazol-5-ylicyclopentanamincyclo) are expected to play a pivotal role in next-generation drug development. Their unique structural features offer opportunities for designing molecules with improved selectivity and reduced side effects compared to existing therapies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,(CAS No.) 1467835–86–4 is a structurally intriguing compound with significant potential in pharmaceutical applications.* Its combination of an imidazole ring and cyclopentanamine moiety provides a versatile scaffold for developing novel therapeutics.* Recent studies highlight its promise as a modulator*of key biological pathways involved*in cancer,*immunology,*and inflammation.* With continued research*and optimization,*this compound*holds great promise*for improving human health.*